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Compound of Interest

Compound Name: (S)-Ru(OAc)2(H8-BINAP)

Cat. No.: B049352 Get Quote

An In-depth Technical Guide to the Safety and Handling of (S)-Ru(OAc)2(H8-BINAP)

This guide provides comprehensive safety and handling information for (S)-Ru(OAc)2(H8-
BINAP), a ruthenium-based catalyst employed in asymmetric synthesis.[1] It is intended for

researchers, scientists, and drug development professionals familiar with handling

organometallic compounds. The information herein is compiled from safety data sheets and

experimental protocols for the specified compound and related ruthenium-BINAP complexes.

Compound Identification and Properties
Chemical Name: Diacetato[(S)-(−)-2,2′-bis(diphenylphosphino)-5,5′,6,6′,7,7′,8,8′-octahydro-

1,1′-binaphthyl]ruthenium(II)

Synonym: (S)-Ru(OAc)2(H8-BINAP)

CAS Number: 142962-95-6

Molecular Formula: C48H46O4P2Ru

Molecular Weight: 849.89 g/mol

Appearance: Powder

Hazard Identification and Classification
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(S)-Ru(OAc)2(H8-BINAP) is classified as a hazardous substance. The following table

summarizes its GHS classification and associated hazard statements.

GHS Classification Hazard Statement Pictogram Signal Word

Eye Irritation,

Category 2

H319: Causes serious

eye irritation
GHS07 Warning

STOT SE, Category 3
H335: May cause

respiratory irritation
GHS07 Warning

Target Organs: Respiratory system.

Safety and Handling Precautions
Engineering Controls
Due to the potential for respiratory irritation, all handling of solid (S)-Ru(OAc)2(H8-BINAP)
should be conducted in a well-ventilated area, preferably within a fume hood or glovebox.[2]

For procedures involving solutions, an inert atmosphere of argon or nitrogen is recommended,

as BINAP-Ru complexes can be sensitive to air.[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling this compound:

Protection Type Specification

Eye Protection Chemical safety goggles or face shield

Hand Protection Compatible chemical-resistant gloves

Respiratory NIOSH-approved N95 dust mask or higher

Body Protection Laboratory coat

Storage
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[2] The

recommended storage temperature is 2-8°C.[5] It is classified under Storage Class 11:
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Combustible Solids.

Experimental Protocols and Handling Procedures
The handling of (S)-Ru(OAc)2(H8-BINAP) requires careful attention to its air-sensitive nature

and potential health hazards. The following workflow outlines a general procedure for its use in

a catalytic reaction.
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Preparation under Inert Atmosphere

Reaction Setup

Work-up and Purification

Dry Schlenk flask under vacuum

Backfill with Argon/Nitrogen

Weigh (S)-Ru(OAc)2(H8-BINAP) under inert gas

Add degassed solvent via cannula

Add substrate to the catalyst solution

Establish reaction conditions (e.g., H2 pressure, temperature)

Monitor reaction progress

Quench reaction

Solvent removal under reduced pressure

Purify product (e.g., chromatography)

Click to download full resolution via product page

Caption: General workflow for using (S)-Ru(OAc)2(H8-BINAP) in catalysis.
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Emergency Procedures
In the event of accidental exposure or a spill, follow the procedures outlined below.

First Aid Measures
The following table summarizes the recommended first aid measures.

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[2]

Skin Contact
Wash with plenty of soap and water. If skin

irritation occurs: Get medical advice/attention.[2]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[2]

Ingestion
Clean mouth with water. Get medical attention.

[2]

Spill and Leak Procedures
A logical workflow for responding to a spill is presented in the following diagram.
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Spill Occurs

Evacuate immediate area

Don appropriate PPE

Is the spill large or small?

Contain spill with absorbent material

Small

Contact Environmental Health & Safety

Large

Sweep up solid material carefully

Place in a sealed container for disposal

Clean the area with soap and water

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of (S)-Ru(OAc)2(H8-BINAP).
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Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations.[2] Do not

allow the chemical to enter drains.[2]

Conclusion
(S)-Ru(OAc)2(H8-BINAP) is a valuable catalyst that requires careful handling due to its

potential to cause eye and respiratory irritation, as well as its air sensitivity. By adhering to the

precautions and procedures outlined in this guide, researchers can safely and effectively utilize

this compound in their work. Always consult the most recent Safety Data Sheet (SDS) from

your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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